Cas no 119-84-6 (Dihydrocoumarin)

• Product Name: Dihydrocoumarin
• CAS No: 119-84-6
• MF: C₉H₈O₂
• MW: 148.158622741699
• MDL: MFCD00006881
• CID: 35929
• PubChem ID: 24893333
• Update Time: 2025-05-27

Dihydrocoumarin Chemical and Physical Properties

Names and Identifiers

• Chroman-2-one
• 1,2-Benzodihydropyrone
• Hydrocoumarin
• 3,4-Dihydrocoumarin
• AKOS 222-08
• 3,4-Dihydro-1-benzopyran-2-one
• 3,4-DIHYDRO-2H-1-BENZOPYRAN-2-ONE
• BENZODIHYDROPYRONE
• DIHYDROBENZENOPYRONE
• DIHYDROBENZOPYRONE
• 3.4-Dihydrocoumarin
• Cinnamic acid
• Dihydrocoumarin
• DIHYDROCOUMARIN,3,4-(RG)
• 3,4-Dihydro-1-benzopyran-2-one,Benzodihydropyrone,Hydrocou
• 3,4-dihydrochromen-2-one
• Tonkamel
• FEMA 2381
• MELILOTIN
• MELILOTOL
• usafdo-12
• MELILOTINE
• NCI-C55890
• oxochroman
• USAF do-12
• 2-chromanone
• melilotic lactone
• Chroman, 2-oxo-
• Melilotic acid lactone
• Benzopyranone, dihydro-
• 2H-1-Benzopyran-2-one, 3,4-dihydro-
• Meliotine
• Coumarin, 3,4-dihydro-
• 2-Hydroxydihydrocinnamic acid lactone
• 3,4-Dyhydrocoumarin
• 3,4-dihydro-2H-chromen-2-one
• 3,4-Dihydro-1-benz

• MDL： MFCD00006881
• Inchi： 1S/C9H8O2/c10-9-6-5-7-3-1-2-4-8(7)11-9/h1-4H,5-6H2
• InChI Key： VMUXSMXIQBNMGZ-UHFFFAOYSA-N
• SMILES： O=C1OC2C(=CC=CC=2)CC1
• BRN： 4584

Computed Properties

• Exact Mass: 148.05200
• Monoisotopic Mass: 148.052429494 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.6
• Molecular Weight: 148.16
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Powder
• Density: 1.169 g/mL at 25 °C(lit.)
• Melting Point: 24-25 °C (lit.)
• Boiling Point: 272 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.555-1.559
  n20/D 1.556(lit.)
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992)
• Water Partition Coefficient: Insoluble
• PSA: 26.30000
• LogP: 1.53820
• Odor: Herbal
• Refractive Index: Index of refraction: 1.5563 @ 20 °C/D
• Solubility: Soluble in ethanol, slightly soluble in water.
• FEMA: 2381
• Vapor Pressure: 13.4 mm Hg at 77 °F ; 19.5 mm Hg at 108° F; 27.4 mm Hg at 145° F (NTP, 1992)

Dihydrocoumarin Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36
• RTECS：MW5775000
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38
• Safety Term：S26-S36
• TSCA：Yes
• Storage Condition：Pure form -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins 3,4-dihydrocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 3,4-dihydrocoumarins
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Reference Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Natural Products and Extracts Flavors and Fragrances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients

Additional information on Dihydrocoumarin

Dihydrocoumarin (CAS No. 119-84-6): An Overview of Its Properties, Applications, and Recent Research

Dihydrocoumarin (CAS No. 119-84-6) is a naturally occurring compound that belongs to the coumarin family. It is widely recognized for its diverse applications in the fields of pharmaceuticals, cosmetics, and food additives. This comprehensive overview delves into the chemical properties, biological activities, and recent advancements in the research and development of dihydrocoumarin.

Chemical Properties: Dihydrocoumarin is a white crystalline solid with a characteristic sweet, floral scent. Its molecular formula is C₉H₁₀O₂, and it has a molecular weight of 150.17 g/mol. The compound is soluble in organic solvents such as ethanol, acetone, and chloroform but has limited solubility in water. Dihydrocoumarin's chemical structure consists of a benzene ring fused to a pyran ring, which contributes to its unique physical and chemical properties.

Biological Activities: Dihydrocoumarin exhibits a range of biological activities that have been extensively studied in recent years. One of its most notable properties is its antioxidant activity. Research has shown that dihydrocoumarin can effectively scavenge free radicals, thereby protecting cells from oxidative damage. This property makes it a valuable ingredient in skincare products and dietary supplements designed to promote skin health and overall well-being.

In addition to its antioxidant effects, dihydrocoumarin has been investigated for its potential anti-inflammatory properties. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that dihydrocoumarin may have therapeutic potential in the management of inflammatory conditions.

Pharmaceutical Applications: The pharmaceutical industry has shown significant interest in dihydrocoumarin due to its diverse biological activities. One area of focus is its potential as an anticoagulant. While coumarins like warfarin are well-known anticoagulants, dihydrocoumarin's milder effects make it a promising candidate for developing safer anticoagulant drugs with fewer side effects. Recent clinical trials have explored the use of dihydrocoumarin in preventing thrombosis and improving blood flow without causing excessive bleeding.

Beyond anticoagulation, dihydrocoumarin has also been studied for its potential as an anxiolytic agent. Preclinical studies have shown that it can reduce anxiety-like behaviors in animal models, suggesting its potential use in treating anxiety disorders. However, further research is needed to fully understand its mechanisms of action and safety profile in humans.

Cosmetic Applications: In the cosmetics industry, dihydrocoumarin is widely used as a fragrance component due to its pleasant scent. It is commonly found in perfumes, lotions, and other personal care products. Recent advancements in cosmetic science have also explored the use of dihydrocoumarin for its skin benefits. For instance, its antioxidant properties make it an effective ingredient in anti-aging formulations designed to reduce fine lines and wrinkles.

Food Additives: Dihydrocoumarin's sweet aroma makes it a popular flavoring agent in the food industry. It is used to enhance the flavor of various food products, including baked goods, confectionery, and beverages. However, regulatory agencies such as the FDA have set strict limits on its usage due to concerns about potential toxicity at high doses. Therefore, it is important for manufacturers to adhere to these guidelines to ensure consumer safety.

Recent Research Developments: The scientific community continues to explore new applications and mechanisms of action for dihydrocoumarin. One recent study published in the Journal of Agricultural and Food Chemistry investigated the antimicrobial properties of dihydrocoumarin against various pathogenic bacteria. The results showed that dihydrocoumarin exhibited significant antibacterial activity, particularly against Gram-positive bacteria such as Staphylococcus aureus. This finding opens up possibilities for using dihydrocoumarin as a natural preservative in food products or as an alternative to synthetic antimicrobial agents.

Another area of active research is the potential use of dihydrocoumarin in cancer therapy. A study published in Cancer Letters explored the anticancer effects of dihydrocoumarin on human breast cancer cells. The researchers found that dihydrocoumarin could induce apoptosis (cell death) and inhibit cell proliferation by modulating key signaling pathways involved in cancer progression. These preliminary findings suggest that dihydrocoumarin may have therapeutic potential as an adjuvant or complementary treatment for certain types of cancer.

Safety Considerations: While dihydrocoumarin offers numerous benefits, it is important to consider its safety profile when used in various applications. Regulatory bodies such as the European Food Safety Authority (EFSA) have conducted extensive risk assessments to determine safe levels of exposure for consumers. These assessments take into account factors such as toxicity data from animal studies and human exposure levels through different routes (e.g., ingestion, inhalation).

In conclusion, dihydrocoumarin (CAS No. 119-84-6) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure confers diverse biological activities, including antioxidant, anti-inflammatory, anticoagulant, anxiolytic, antimicrobial, and anticancer properties. Ongoing research continues to uncover new potential uses for this compound, highlighting its significance in both scientific and commercial contexts.